Cas no 13127-50-9 (11H-Benzo[a]carbazole,11-methyl-)

11H-Benzo[a]carbazole,11-methyl- structure
13127-50-9 structure
Product Name:11H-Benzo[a]carbazole,11-methyl-
CAS No:13127-50-9
MF:C17H13N
MW:231.291824102402
CID:190913
PubChem ID:83163
Update Time:2025-04-19

11H-Benzo[a]carbazole,11-methyl- Chemical and Physical Properties

Names and Identifiers

    • 11H-Benzo[a]carbazole,11-methyl-
    • 11-Methyl-11H-benzo[a]carbazole
    • 11-methylbenzo[a]carbazole
    • 13127-50-9
    • 9-Methyl-1:2-benzocarbazole
    • DTXSID70156987
    • 11H-Benzo(a)carbazole, 11-methyl-
    • ODHVRMYJIOFUAK-UHFFFAOYSA-N
    • SCHEMBL257568
    • 11-Methyl-11H-benzo(a)carbazole
    • 5-20-08-00457 (Beilstein Handbook Reference)
    • BRN 0180109
    • Inchi: 1S/C17H13N/c1-18-16-9-5-4-8-14(16)15-11-10-12-6-2-3-7-13(12)17(15)18/h2-11H,1H3
    • InChI Key: ODHVRMYJIOFUAK-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 231.10489
  • Monoisotopic Mass: 231.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9A^2
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.1024 (rough estimate)
  • Boiling Point: 363.38°C (rough estimate)
  • Flash Point: 218.6°C
  • Refractive Index: 1.5515 (estimate)
  • PSA: 4.93

11H-Benzo[a]carbazole,11-methyl- Related Literature

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